Cas no 65657-41-2 (1-(acetyloxy)Cyclohexanepropanal)
65657-41-2 structure
Product Name:1-(acetyloxy)Cyclohexanepropanal
CAS No:65657-41-2
MF:C11H18O3
MW:198.258823871613
CID:2103575
PubChem ID:15647359
Update Time:2025-04-21
1-(acetyloxy)Cyclohexanepropanal Chemical and Physical Properties
Names and Identifiers
-
- 1-(acetyloxy)Cyclohexanepropanal
- DA-30736
- 65657-41-2
- SCHEMBL11655610
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- Inchi: 1S/C11H18O3/c1-10(13)14-11(8-5-9-12)6-3-2-4-7-11/h9H,2-8H2,1H3
- InChI Key: WXXQDQUDSIGRKC-UHFFFAOYSA-N
- SMILES: O(C(C)=O)C1(CCC=O)CCCCC1
Computed Properties
- Exact Mass: 198.125594432Da
- Monoisotopic Mass: 198.125594432Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 43.4Ų
1-(acetyloxy)Cyclohexanepropanal Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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